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Compound of Interest

Compound Name: Metharbital

Cat. No.: B129641

The proper disposal of metharbital, a Schedule Il controlled substance, is a critical
component of laboratory safety and regulatory compliance.[1] Adherence to established
procedures is essential to prevent environmental contamination and diversion of this
substance. This guide provides step-by-step instructions for the safe and legal disposal of
metharbital in a research environment.

Immediate Safety and Handling

Metharbital, a barbiturate, presents potential health risks and is classified as very toxic to
aquatic life.[2] Researchers must handle this compound with appropriate personal protective
equipment, including gloves and safety glasses. In case of a spill, it should be collected using a
high-efficiency vacuum cleaner or wiped up, and the area should be washed. Avoid breathing
any dust from the compound.

Disposal Procedures for Metharbital

The disposal of metharbital, as a controlled substance, is strictly regulated by the Drug
Enforcement Administration (DEA). Standard laboratory practices such as disposal down the
sink or in regular trash are prohibited.[3]

Step 1: Segregation and Labeling

Expired, unwanted, or damaged containers of metharbital must be clearly labeled for disposal
(e.g., "EXPIRED - FOR DISPOSAL") and segregated from the active inventory within a secure
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and locked storage location.[3][4]
Step 2: Record Keeping

Meticulous record-keeping is mandatory. All disposals must be documented, and for
recoverable quantities, a DEA Form 41 must be completed.[3] The record should include the
drug name, strength, form, quantity, and date of destruction.[5]

Step 3: Disposal of Recoverable vs. Non-Recoverable Metharbital

o Recoverable Quantities: Unused or expired metharbital that can be retrieved must be
transferred to a DEA-registered reverse distributor for destruction.[3][4] Your institution's
Environmental Health & Safety (EHS) office can facilitate this process.[6][7]

e Non-Recoverable Quantities: Trace amounts of metharbital remaining in an "empty"
container (e.g., a vial that cannot be fully emptied by drawing with a syringe) are considered
non-recoverable.[3] These containers can typically be disposed of in a biohazard sharps
container.[3]

Step 4: Witnessed Destruction

The destruction of recoverable metharbital must be witnessed by at least two authorized
individuals, one of whom should be the DEA registrant or an authorized agent.[3] Some
institutions may also require a representative from the EHS department or a state drug control
inspector to be present.[3]

Quantitative Data Summary

Parameter Value Source
DEA Schedule 1] [1]
Aquatic Toxicity Very toxic to aquatic life [2]

Experimental Protocols

No experimental protocols for the disposal of metharbital were cited in the search results. The
disposal of controlled substances follows regulatory procedures rather than experimental ones.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://research-compliance.umich.edu/dispose-controlled-substances
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.rcvs.org.uk/faqs/how-do-i-properly-dispose-of-controlled-drugs/
https://www.benchchem.com/product/b129641?utm_src=pdf-body
https://www.benchchem.com/product/b129641?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/controlled-substance-FAQ-1.pdf
https://ehs.stanford.edu/services/controlled-substance-disposal
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.benchchem.com/product/b129641?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.benchchem.com/product/b129641?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132021
https://en.wikipedia.org/wiki/Metharbital
https://pubchem.ncbi.nlm.nih.gov/compound/Metharbital
https://www.benchchem.com/product/b129641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Metharbital Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
metharbital in a laboratory setting.
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Metharbital Identified for Disposal

Is the metharbital recoverable?

Segregate and label for disposal

Contact Environmental Health & Safety (EHS)

Complete DEA Form 41

Witnessed Destruction (2+ authorized persons) Log disposal of empty container

Transfer to Reverse Distributor via EHS Dispose of container in sharps/biohazard waste

Disposal Process Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of metharbital.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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